6-allyl-9-chloro-6H-indolo[2,3-b]quinoxaline

• IUPAC Name: 9-chloro-6-prop-2-enylindolo[3,2-b]quinoxaline
• InChI: InChI=1S/C17H12ClN3/c1-2-9-21-15-8-7-11(18)10-12(15)16-17(21)20-14-6-4-3-5-13(14)19-16/h2-8,10H,1,9H2
• InChI Key: ZYCYXCYHYCZADT-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)Cl)C3=NC4=CC=CC=C4N=C31
• Molecular Formula: C17H12ClN3
• Molecular Weight: 293.7 g/mol

Description

6-allyl-9-chloro-6H-indolo[2,3-b]quinoxaline is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the quinoxaline family and has a unique structure that makes it a promising candidate for use in various fields of study.

Mechanism of Action

The mechanism of pharmacological action exerted by 6H-indolo[2,3-b]quinoxaline derivatives is predominantly DNA intercalation. This means that these compounds are able to insert themselves between the base pairs in the DNA helix, disrupting processes vital for DNA replication.

Future Directions

Given the biological activity of 6H-indolo[2,3-b]quinoxaline derivatives, there is a need to prepare more new compounds based on the indolo[2,3-b]quinoxaline skeleton for evaluating their antibiotic and cytotoxic activity. It would also be interesting to see indolo[2,3-b]quinoxaline and 1,2,3-triazole moieties, which are considered to be powerful pharmacophores on their own, incorporated into a single molecule.